1-(2-fluorobenzyl)-4-(4-nitrophenyl)piperazine

• IUPAC Name: 1-[(2-fluorophenyl)methyl]-4-(4-nitrophenyl)piperazine
• InChI: InChI=1S/C17H18FN3O2/c18-17-4-2-1-3-14(17)13-19-9-11-20(12-10-19)15-5-7-16(8-6-15)21(22)23/h1-8H,9-13H2
• InChI Key: RWYVABHNBLMHEO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2F)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C17H18FN3O2
• Molecular Weight: 315.34 g/mol

Description

1-(2-fluorobenzyl)-4-(4-nitrophenyl)piperazine, also known as FENP, is a chemical compound that belongs to the class of piperazine derivatives. It is a potent inhibitor of the dopamine transporter (DAT) and has shown promising results in the treatment of neuropsychiatric disorders.

Mechanism of Action

1-(2-fluorobenzyl)-4-(4-nitrophenyl)piperazine inhibits the dopamine transporter by binding to its active site. This leads to an increase in the extracellular dopamine levels in the brain, which is associated with the therapeutic effects of this compound. This compound has also been found to modulate the activity of other neurotransmitter systems, including the serotonin and norepinephrine systems.
Biochemical and Physiological Effects
This compound has been shown to have anxiolytic and antidepressant effects in animal models. It has also been found to improve cognitive function and reduce impulsivity in rats. This compound has been shown to increase the extracellular dopamine levels in the brain, which is associated with its therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(2-fluorobenzyl)-4-(4-nitrophenyl)piperazine in lab experiments is its high potency and selectivity for the dopamine transporter. This makes it a useful tool for studying the role of dopamine in neuropsychiatric disorders. However, this compound has a short half-life and is rapidly metabolized in vivo, which can limit its usefulness in some experiments.

Future Directions

There are several future directions for research on 1-(2-fluorobenzyl)-4-(4-nitrophenyl)piperazine. One area of interest is the development of more potent and selective inhibitors of the dopamine transporter. Another area of research is the investigation of the potential therapeutic applications of this compound in various neuropsychiatric disorders, including depression, anxiety, and addiction. Finally, the development of new methods for delivering this compound to the brain could enhance its therapeutic potential.
Conclusion
In conclusion, this compound is a promising compound that has shown potential therapeutic applications in various neuropsychiatric disorders. Its high potency and selectivity for the dopamine transporter make it a useful tool for studying the role of dopamine in these disorders. Further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.

Synthesis Methods

The synthesis of 1-(2-fluorobenzyl)-4-(4-nitrophenyl)piperazine involves the reaction of 1-(2-fluorobenzyl)-piperazine with 4-nitrobenzaldehyde in the presence of a catalyst. The product is then purified using column chromatography. The yield of the synthesis process is around 70%.

Scientific Research Applications

1-(2-fluorobenzyl)-4-(4-nitrophenyl)piperazine has been extensively studied for its potential therapeutic applications in various neuropsychiatric disorders. It has been shown to be a potent inhibitor of the dopamine transporter, which is involved in the regulation of mood, motivation, and reward. This compound has also been found to have anxiolytic and antidepressant effects in animal models.